Cas no 941870-61-7 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide
• CAS No: 941870-61-7
• MF: C₁₆H₁₈FN₃O₃
• MW: 319.3308
• CID: 5459919
• Update Time: 2025-07-21

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(2-fluorophenyl)oxamide
• N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide
• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide

• Inchi： 1S/C16H18FN3O3/c1-20(2)13(14-8-5-9-23-14)10-18-15(21)16(22)19-12-7-4-3-6-11(12)17/h3-9,13H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： KPULIZWKOWGIQU-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1N([H])C(C(N([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])O1)N(C([H])([H])[H])C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide

Introduction to N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide (CAS No. 941870-61-7)

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide, identified by its CAS number 941870-61-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, combines a dimethylamino group, a furan-2-yl substituent, and a 2-fluorophenyl moiety, making it a versatile building block for the development of novel bioactive molecules.

The structural complexity of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide positions it as a promising candidate for various applications in medicinal chemistry. The presence of the dimethylamino group enhances the compound's basicity, which can be exploited in the design of pharmacophores targeting acidic binding sites in biological receptors. Additionally, the furan ring introduces a rigid aromatic system that can contribute to the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the systematic investigation of such complex molecules. By leveraging molecular modeling techniques, researchers have been able to predict the binding interactions of this compound with potential target proteins. These studies suggest that N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a valuable scaffold for developing anti-inflammatory agents.

In parallel, experimental approaches have been employed to synthesize and characterize derivatives of this compound. The strategic modification of its functional groups has led to the identification of analogs with enhanced pharmacological properties. For instance, substituting the 2-fluorophenyl group with other halogenated aromatic rings has been shown to modulate the compound's metabolic stability and bioavailability.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to influence both the electronic and steric properties of molecules. In the context of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide, the 2-fluorophenyl moiety contributes to its lipophilicity and binding affinity, which are critical factors in drug design. Furthermore, fluorine atoms can enhance the metabolic stability of drug candidates by resisting hydrolysis and oxidation.

Current research is also exploring the potential applications of this compound in therapeutic areas beyond inflammation. Preliminary studies have indicated that it may possess antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The unique combination of structural features in N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide allows for diverse modifications that can be tailored to specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct its complex framework efficiently. These techniques not only improve synthetic efficiency but also enable the introduction of additional functional groups for further derivatization.

The pharmacokinetic profile of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. In vitro and in vivo studies have provided valuable insights into its pharmacokinetic behavior, which can guide future modifications to enhance its therapeutic potential.

One particularly intriguing aspect of this compound is its potential role as a prodrug. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body. The structural features of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(2-fluorophenyl)ethanediamide make it an attractive candidate for prodrug design, as it can be engineered to release an active therapeutic agent under specific physiological conditions.

The development of novel drug delivery systems has also been influenced by compounds like this one. By incorporating functional groups that interact with delivery matrices, researchers can create targeted formulations that enhance drug efficacy and reduce side effects. For example, the dimethylamino group can be used to link this compound with polymers or nanoparticles for controlled release applications.

In conclusion, N-2-(dimethylamino)--2-(furan- )))))))](-)N'-(((((((((((CAS No.941870617)) ethanediamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable scaffold for developing novel therapeutic agents with diverse applications. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in future drug discovery efforts.